Cas no 2764746-16-7 ([(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel)

• Product Name: [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel
• CAS No: 2764746-16-7
• MF: C₃₆H₃₀NiOS
• MW: 569.38
• CID: 5147553
• Update Time: 2025-07-09

[(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel Chemical and Physical Properties

Names and Identifiers

• [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel

• Inchi： 1S/C28H20OS.C8H10.Ni/c29-30-27(23-17-9-3-10-18-23)25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(30)24-19-11-4-12-20-24;1-2-4-6-8-7-5-3-1;/h1-20H;1-2H,3-6H2;
• InChI Key： UMQSZGGKZLTLNN-UHFFFAOYSA-N
• SMILES： S1(=O)C2([Ni]34567(C8CCC3C4CCC=85)C1(C1=CC=CC=C1)C6(C1=CC=CC=C1)C27C1=CC=CC=C1)C1=CC=CC=C1

Additional information on [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel

Recent Advances in the Study of [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel (CAS: 2764746-16-7)

The compound [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel, with the CAS number 2764746-16-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This organometallic complex exhibits unique catalytic and electronic properties, making it a promising candidate for various applications, including drug development, materials science, and catalysis. Recent studies have focused on elucidating its structural characteristics, reactivity, and potential biological activities.

One of the key findings from recent research is the compound's ability to act as a catalyst in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. The presence of the tetraphenyl-thiophene oxide ligand in the complex enhances its stability and reactivity under mild conditions, making it particularly useful for pharmaceutical applications. Additionally, the cyclooctadiene ligand provides a robust framework that facilitates the formation of stable intermediates during catalytic cycles.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the potential of [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel as an anticancer agent. Preliminary in vitro assays demonstrated that the compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. The mechanism of action appears to involve the generation of reactive oxygen species (ROS) and the disruption of mitochondrial function, suggesting a novel pathway for targeted cancer therapy.

Another area of interest is the compound's application in materials science. Due to its unique electronic properties, [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel has been explored as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The tetraphenyl-thiophene oxide moiety contributes to the compound's luminescent properties, while the nickel center facilitates charge transport, making it a promising material for next-generation electronic devices.

Despite these promising findings, challenges remain in the large-scale synthesis and application of this compound. Researchers are currently exploring methods to improve its yield and purity, as well as strategies to enhance its stability under various environmental conditions. Future studies are expected to focus on optimizing its catalytic and biological activities, as well as expanding its applications in other fields such as energy storage and environmental remediation.

In conclusion, [(1,2,5,6η)-1,5-Cyclooctadiene][2,3,4,5-tetraphenyl-1-oxide-thiophene]nickel (CAS: 2764746-16-7) represents a versatile and highly functional organometallic complex with significant potential in chemical biology and medicinal chemistry. Ongoing research aims to further elucidate its properties and applications, paving the way for innovative solutions in drug development and materials science.